(4-Phenylpiperidin-1-yl)-thiophen-2-ylmethanone

• IUPAC Name: (4-phenylpiperidin-1-yl)-thiophen-2-ylmethanone
• InChI: InChI=1S/C16H17NOS/c18-16(15-7-4-12-19-15)17-10-8-14(9-11-17)13-5-2-1-3-6-13/h1-7,12,14H,8-11H2
• InChI Key: AEEBLZHYEPQMDV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC=CC=C2)C(=O)C3=CC=CS3
• Molecular Formula: C16H17NOS
• Molecular Weight: 271.4 g/mol

Description

(4-Phenylpiperidin-1-yl)-thiophen-2-ylmethanone is a chemical compound that belongs to the class of piperidine derivatives. It has gained significant attention in recent years due to its potential applications in scientific research. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of (4-Phenylpiperidin-1-yl)-thiophen-2-ylmethanone is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of various neurotransmitters such as dopamine, serotonin, and glutamate. It has also been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for learning and memory.
Biochemical and Physiological Effects
(4-Phenylpiperidin-1-yl)-thiophen-2-ylmethanone has been found to exhibit various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of inflammation and pain. It has also been found to exhibit anticonvulsant effects in animal models of epilepsy. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

(4-Phenylpiperidin-1-yl)-thiophen-2-ylmethanone has several advantages for lab experiments. It is easy to synthesize and has a high yield. It is also stable under normal laboratory conditions. However, it has some limitations such as its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of (4-Phenylpiperidin-1-yl)-thiophen-2-ylmethanone. One potential direction is to study its potential as a therapeutic agent for the treatment of various neurological and psychiatric disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Another potential direction is to study its mechanism of action in more detail to better understand how it modulates the activity of neurotransmitters and other targets. Additionally, further studies could be conducted to optimize the synthesis method and improve the solubility of (4-Phenylpiperidin-1-yl)-thiophen-2-ylmethanone for use in various experiments.

Synthesis Methods

(4-Phenylpiperidin-1-yl)-thiophen-2-ylmethanone can be synthesized using various methods. One of the most commonly used methods involves the reaction of 4-phenylpiperidine with thiophene-2-carboxylic acid chloride in the presence of a base such as triethylamine. The reaction yields (4-Phenylpiperidin-1-yl)-thiophen-2-ylmethanone as a white solid with a high yield.

Scientific Research Applications

(4-Phenylpiperidin-1-yl)-thiophen-2-ylmethanone has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biological activities such as anti-inflammatory, analgesic, and anticonvulsant effects. It has also been studied for its potential as a therapeutic agent for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and schizophrenia.